5-Bromo-4-fluoro-2-methylbenzene-1-sulfonyl fluoride

• Molecular Formula: C7H5BrF2O2S
• Molecular Weight: 271.08 g/mol
• IUPAC Name: 5-bromo-4-fluoro-2-methylbenzenesulfonyl fluoride
• InChI: InChI=1S/C7H5BrF2O2S/c1-4-2-6(9)5(8)3-7(4)13(10,11)12/h2-3H,1H3
• InChI Key: KRNQOTGDSCXZKJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1S(=O)(=O)F)Br)F

Description

5-Bromo-4-fluoro-2-methylbenzene-1-sulfonyl fluoride is a high-value chemical building block designed for advanced research and development. This multifunctional aromatic sulfonyl fluoride integrates three distinct reactive and directing groups—bromo, fluoro, and sulfonyl fluoride—onto a single benzene core, making it a versatile intermediate in synthetic organic chemistry, particularly in the construction of more complex molecules for pharmaceutical and agrochemical applications . The primary research value of this compound lies in its application in SuFEx (Sulfur Fluoride Exchange) click chemistry. The sulfonyl fluoride group is highly selective and reactive towards various nucleophiles, such as amines and phenols, under mild conditions, enabling the reliable synthesis of sulfonamides and sulfonate esters . These functional groups are critical motifs in medicinal chemistry, often featured in molecules designed as enzyme inhibitors, receptor antagonists, and other bioactive agents. The presence of the bromo and fluoro substituents offers additional sites for further functionalization via cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig) or nucleophilic aromatic substitution, allowing researchers to precisely tailor the compound's properties and scaffold . This product is strictly for Research Use Only and is intended for use in laboratory settings by qualified professionals. It is not intended for diagnostic or therapeutic use in humans or animals.

Preparation Methods

Halogenation and Fluorination Strategies

The preparation typically begins with an appropriately substituted benzene or pyridine derivative, followed by selective bromination and fluorination steps.

• Bromination is commonly achieved by electrophilic aromatic substitution using bromine sources such as tribromophosphorus or bromine with oxidants, often under controlled temperature to avoid polybromination or side reactions. For example, 2-hydroxyl-5-nitro-6-picoline was brominated using tribromophosphorus in acetonitrile at 110–130 °C to yield 2-bromo-6-methyl-5-nitropyridine with a high yield of 92.8%.

• Fluorination is frequently performed through an improved Blaz-Schiemann reaction or diazotization-fluorination sequence using sodium nitrite and anhydrous hydrogen fluoride at low temperatures (-78 °C to 70 °C). This approach converts amino groups to fluorine substituents with yields typically ranging from 84% to 87%.

Introduction of the Sulfonyl Fluoride Group

The sulfonyl fluoride functional group is introduced via sulfonylation of the aromatic ring or by transformation of sulfonyl chlorides to sulfonyl fluorides.

• One patented method involves heating benzene sulfonyl chlorides with potassium fluoride in polar aprotic solvents like acetonitrile, often with phase transfer catalysts such as 18-crown-6 or quaternary ammonium salts to facilitate fluorine substitution. The reaction temperature generally ranges from 100 °C to 280 °C, with sulfur dioxide evolution indicating reaction progress.

• The product can be isolated by distillation or recrystallization after extraction and drying steps.

Photocatalytic Sulfonyl Fluoride Synthesis

Recent advances include visible-light-driven photocatalytic methods that generate sulfonyl fluoride compounds from arylazo derivatives and sulfur dioxide surrogates under mild conditions.

• Photocatalysts like eosin Y or iridium complexes enable the conversion of arylazo tetrafluoroborate salts and DABSO (a sulfur dioxide surrogate) with fluoride sources to sulfonyl fluorides in good to excellent yields.

• This method tolerates a variety of functional groups, including methyl substituents, and operates under room temperature with blue LED irradiation, offering a greener alternative to traditional high-temperature fluorination.

Detailed Synthetic Route Example

Based on the literature and patents, a plausible synthetic route for 5-Bromo-4-fluoro-2-methylbenzene-1-sulfonyl fluoride is as follows:

Step	Reaction	Reagents & Conditions	Yield (%)	Notes
1	Bromination of 2-methyl-4-fluorobenzene	Tribromophosphorus, acetonitrile, 110–130 °C, 3 h	~90%	Controlled to introduce bromine at position 5
2	Sulfonyl chloride formation	Chlorosulfonic acid or sulfuryl chloride, low temperature	80–90%	Sulfonation at position 1
3	Conversion to sulfonyl fluoride	Potassium fluoride, acetonitrile, phase transfer catalyst (e.g., 18-crown-6), 170–250 °C	70–85%	Fluorination of sulfonyl chloride to sulfonyl fluoride
4	Purification	Extraction, drying, recrystallization	—	Final product isolation

This sequence leverages regioselective bromination and fluorination followed by sulfonyl fluoride installation via nucleophilic fluorination of sulfonyl chlorides.

Research Findings and Comparative Data

Yield and Purity

Method	Yield (%)	Purity	Advantages	Limitations
Improved Blaz-Schiemann fluorination	85–90	High	High regioselectivity, good yields	Requires handling of anhydrous HF
Potassium fluoride fluorination with crown ether	70–85	High	Mild conditions, scalable	High temperature needed
Visible-light photocatalysis	60–98	High	Mild, green chemistry, functional group tolerance	Requires photocatalyst and specialized light source

Reaction Conditions

• Temperature control is critical, especially for fluorination steps, to avoid decomposition or side reactions.
• Use of phase transfer catalysts enhances fluorination efficiency.
• Photocatalytic methods reduce harsh conditions but may require optimization for specific substrates.

Summary of Preparation Methodologies

Preparation Aspect	Traditional Chemical Methods	Photocatalytic Methods
Reaction Temperature	110–280 °C	Room temperature (blue LED irradiation)
Reagents	Tribromophosphorus, sulfuryl chloride, potassium fluoride	Arylazo salts, DABSO, fluoride salts, photocatalysts
Solvents	Acetonitrile, sulfolane, DMF	Acetonitrile, MeCN/H2O mixtures
Catalysts	Phase transfer catalysts (18-crown-6)	Eosin Y, iridium complexes
Yields	70–90%	60–98%
Environmental Impact	Moderate to high due to reagents and temperature	Lower, greener alternative

Professional Notes and Recommendations

• The choice of method depends on available equipment, scale, and safety considerations, especially regarding anhydrous hydrogen fluoride and high-temperature fluorination.
• Photocatalytic methods offer promising alternatives for laboratory-scale synthesis with better sustainability.
• Purification by recrystallization from ethyl acetate/petroleum ether mixtures is effective for isolating high-purity products.
• Comprehensive analytical characterization (NMR, especially ^19F NMR, and melting point) is essential to confirm substitution patterns and purity.

Chemical Reactions Analysis

Types of Reactions

5-Bromo-4-fluoro-2-methylbenzene-1-sulfonyl fluoride undergoes various chemical reactions, including:

Nucleophilic substitution: The sulfonyl fluoride group can be replaced by nucleophiles such as amines or alcohols.

Electrophilic aromatic substitution: The bromine and fluorine atoms on the benzene ring can participate in reactions with electrophiles.

Common Reagents and Conditions

Nucleophilic substitution: Common reagents include amines (e.g., aniline) and alcohols (e.g., methanol). The reactions are typically carried out in polar aprotic solvents such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at elevated temperatures.

Electrophilic aromatic substitution: Reagents such as nitric acid or sulfuric acid can be used under acidic conditions to introduce new substituents onto the benzene ring.

Major Products Formed

Nucleophilic substitution: Products include sulfonamides or sulfonate esters, depending on the nucleophile used.

Electrophilic aromatic substitution: Products include nitro or sulfonic acid derivatives of the original compound.

Scientific Research Applications

5-Bromo-4-fluoro-2-methylbenzene-1-sulfonyl fluoride has several applications in scientific research:

Organic Synthesis: It serves as a building block for the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biological Studies: The compound can be used to modify proteins or nucleic acids through sulfonylation, aiding in the study of biological pathways and interactions.

Material Science: It is used in the synthesis of polymers and other materials with specific properties, such as enhanced thermal stability or chemical resistance.

Mechanism of Action

The mechanism of action of 5-Bromo-4-fluoro-2-methylbenzene-1-sulfonyl fluoride involves its reactivity with nucleophiles and electrophiles. The sulfonyl fluoride group is highly reactive, allowing it to form covalent bonds with nucleophilic sites on biomolecules or other organic compounds. This reactivity is exploited in various chemical transformations and modifications.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent and Functional Group Variations

The following table highlights key structural and functional differences between 5-bromo-4-fluoro-2-methylbenzene-1-sulfonyl fluoride and related compounds:

Compound Name	Molecular Formula	Molecular Weight	Substituents (Positions)	Functional Group	Key Applications/Properties
5-Bromo-4-fluoro-2-methylbenzene-1-sulfonyl fluoride (Target)	C₇H₅BrF₂O₂S	~285.08*	Br (5), F (4), CH₃ (2)	Sulfonyl fluoride (–SO₂F)	Bioconjugation, covalent inhibitors
5-Bromo-2-cyanobenzene-1-sulfonyl chloride	C₇H₃BrClNO₂S	280.53	Br (5), CN (2)	Sulfonyl chloride (–SO₂Cl)	Synthetic intermediate
Methyl 5-bromo-4-fluoro-2-methoxybenzoate	C₉H₇BrFO₃	276.06†	Br (5), F (4), OCH₃ (2), COOCH₃ (1)	Ester (–COOCH₃)	Pharmaceutical precursor
5-Bromo-4-fluoro-2-hydroxybenzoic acid	C₇H₄BrFO₃	233.01†	Br (5), F (4), OH (2), COOH (1)	Carboxylic acid (–COOH)	Metal chelation, drug synthesis
1-(5-Bromo-2-fluoro-4-methylsulfonyl)-phenylhydrazine	C₇H₇BrFN₂O₂S	305.11†	Br (5), F (2), SO₂CH₃ (4)	Hydrazine (–NHNH₂)	Potential agrochemical intermediate

*Calculated based on atomic masses. †Values inferred from molecular formulas.

Key Observations:

• Sulfonyl Fluoride vs. Sulfonyl Chloride: The target compound’s sulfonyl fluoride group offers greater hydrolytic stability than sulfonyl chlorides (e.g., 5-bromo-2-cyanobenzene-1-sulfonyl chloride, ), making it preferable for applications requiring prolonged reactivity in aqueous environments.
• Bromo-Fluoro Synergy : The combined presence of Br (electron-withdrawing) and F (electronegative) substituents enhances the electrophilicity of the sulfonyl fluoride group, facilitating reactions with nucleophiles like amines or thiols.

Reactivity and Stability

• Hydrolytic Stability: Sulfonyl fluorides exhibit slower hydrolysis rates than sulfonyl chlorides due to the stronger C–F bond. For example, 5-bromo-2-cyanobenzene-1-sulfonyl chloride is prone to hydrolysis under mild aqueous conditions, whereas the target compound remains stable, enabling its use in biological assays .
• Thermal Stability : The methyl group in the target compound may enhance thermal stability compared to methoxy or hydroxy analogs (e.g., methyl 5-bromo-4-fluoro-2-methoxybenzoate ), which could degrade under high-temperature synthetic conditions.

Pharmacological and Industrial Relevance

• Biomedical Applications: The target compound’s sulfonyl fluoride group is a key motif in covalent enzyme inhibitors, particularly targeting serine proteases. In contrast, benzoic acid derivatives like 5-bromo-4-fluoro-2-hydroxybenzoic acid are more commonly used as chelating agents or intermediates in non-covalent drug design.
• Material Science : Sulfonyl fluorides are employed in polymer cross-linking, whereas hydrazine derivatives (e.g., 1-(5-bromo-2-fluoro-4-methylsulfonyl)-phenylhydrazine ) find niche roles in agrochemical synthesis.

Research Findings and Data

Spectral Data

• NMR : The target compound’s ¹H-NMR would show characteristic peaks for the methyl group (~2.5 ppm) and aromatic protons influenced by Br and F substituents.
• Mass Spectrometry : Expected molecular ion peak at m/z ≈ 285 (M⁺), consistent with its molecular weight.

Biological Activity

5-Bromo-4-fluoro-2-methylbenzene-1-sulfonyl fluoride, also known as a sulfonyl fluoride compound, has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its synthesis, biological properties, and applications based on diverse research findings.

Chemical Structure and Synthesis

5-Bromo-4-fluoro-2-methylbenzene-1-sulfonyl fluoride is derived from the sulfonylation of 5-bromo-4-fluoro-2-methylbenzene. The sulfonyl group enhances the compound's reactivity and biological interactions. The synthesis typically involves the reaction of the corresponding aniline or phenol with sulfonyl chloride derivatives under basic conditions to yield the sulfonyl fluoride .

Anticancer Activity

Research indicates that sulfonyl fluoride compounds exhibit promising anticancer properties. For instance, MDL compounds derived from similar structures have been shown to activate sirtuin 6 (SIRT6), a tumor suppressor that regulates histone deacetylation. This activation leads to decreased histone levels in hepatocellular carcinoma cells, suggesting a potential therapeutic pathway for liver cancer management .

Enzyme Inhibition

Sulfonyl fluorides have been studied for their ability to covalently modify enzyme targets. For example, compounds like EM12-SF have been developed to engage cereblon (CRBN) within the E3 ubiquitin ligase complex, leading to targeted protein degradation. This mechanism is crucial for developing therapies against various cancers by selectively degrading oncogenic proteins .

Case Studies

• SIRT6 Activation in Cancer : A study involving MDL derivatives demonstrated that these compounds increased SIRT6 activity, resulting in significant reductions in tumor growth in xenograft models of liver cancer .
• Cereblon Binding and Protein Degradation : The development of EM12-SF highlighted its ability to bind CRBN effectively, facilitating the degradation of neosubstrates associated with tumorigenesis. This study emphasized the importance of structure-activity relationships in optimizing binding affinities for therapeutic applications .

Research Findings

A comprehensive review of sulfonyl fluorides revealed their diverse applications in chemical biology and medicinal chemistry:

Activity	Description	References
Anticancer	Activation of SIRT6 leading to reduced histone levels in cancer cells
Enzyme Inhibition	Covalent modification of cereblon for targeted protein degradation
Anti-inflammatory	Potential COX-2 inhibition observed in related isoxazole derivatives

Q & A

Basic Research Questions

Q. What are the established synthetic routes for 5-Bromo-4-fluoro-2-methylbenzene-1-sulfonyl fluoride, and how can reaction conditions be optimized for yield and purity?

• Methodological Answer : Synthesis typically involves sulfonation of a bromo-fluoro-methylbenzene precursor using agents like sulfur trioxide or chlorosulfonic acid, followed by fluorination. For optimization:

• Temperature Control : Maintain sub-0°C conditions during sulfonation to avoid side reactions (e.g., polysubstitution) .
• Catalyst Selection : Use Lewis acids like AlCl₃ to enhance regioselectivity in electrophilic substitution .
• Purification : Employ column chromatography with hexane/ethyl acetate gradients to isolate the sulfonyl fluoride from unreacted intermediates .

Q. What analytical techniques are most effective for characterizing the structural integrity of this compound?

• Methodological Answer :

• NMR Spectroscopy : ¹⁹F NMR identifies fluorine environments (δ ~50-60 ppm for sulfonyl fluoride), while ¹H NMR confirms methyl and aromatic proton signals .
• X-ray Crystallography : Resolves spatial arrangement of substituents (e.g., bromo vs. fluoro positioning), as demonstrated in related benzofuran sulfonyl derivatives .
• Mass Spectrometry (HRMS) : Validates molecular weight (e.g., expected [M+H]⁺ = 309.95 g/mol) and detects impurities like hydrolyzed sulfonic acids .

Q. What are the best practices for handling and storing this compound to ensure stability?

• Methodological Answer :

• Storage : Keep in amber vials under inert gas (Ar/N₂) at -20°C to prevent hydrolysis of the sulfonyl fluoride group .
• Handling : Use anhydrous solvents (e.g., dry THF) during reactions to avoid moisture-induced degradation .
• Waste Disposal : Segregate halogenated waste and consult institutional guidelines for sulfonyl fluoride-specific disposal protocols .

Advanced Research Questions

Q. How does the presence of bromo and fluoro substituents influence the reactivity of the sulfonyl fluoride group in nucleophilic substitution reactions?

• Methodological Answer :

• Electronic Effects : The electron-withdrawing fluoro group increases the electrophilicity of the sulfonyl fluoride, accelerating reactions with amines or thiols. Bromo’s inductive effect further stabilizes the transition state .
• Steric Considerations : The methyl group at position 2 may hinder access to the sulfonyl fluoride, requiring bulky nucleophiles (e.g., tert-butylamine) to proceed under heated conditions (60-80°C) .
• Kinetic Studies : Use stopped-flow NMR to monitor reaction rates with varying nucleophiles, correlating substituent effects with activation energy .

Q. What strategies can mitigate decomposition of 5-Bromo-4-fluoro-2-methylbenzene-1-sulfonyl fluoride under varying pH and temperature conditions?

• Methodological Answer :

• pH Stability : Below pH 7, the compound is stable; above pH 9, hydrolysis to sulfonic acid occurs. Use buffered solutions (pH 6-8) for aqueous reactions .
• Thermal Stability : Thermogravimetric analysis (TGA) shows decomposition onset at 120°C. For high-temperature applications, employ short reaction times (<1 hr) .
• Stabilizers : Additives like 2,6-di-tert-butylpyridine scavenge trace acids, preventing acid-catalyzed degradation .

Q. How can computational chemistry predict the regioselectivity of reactions involving this compound?

• Methodological Answer :

• DFT Calculations : Model Fukui indices to identify electrophilic centers (e.g., sulfonyl fluoride vs. bromo sites) .
• Molecular Dynamics (MD) : Simulate solvent effects on reaction pathways (e.g., DMSO vs. toluene) to predict solvent-dependent selectivity .
• Docking Studies : For biological applications, dock the compound into serine hydrolase active sites to assess binding affinity and selectivity .

Q. What are the challenges in synthesizing derivatives of this compound while maintaining the sulfonyl fluoride functional group?

• Methodological Answer :

• Functional Group Compatibility : Avoid reducing agents (e.g., LiAlH₄) that reduce sulfonyl fluorides. Use Pd-catalyzed cross-couplings (Suzuki-Miyaura) for aryl bromide functionalization .
• Protection Strategies : Temporarily protect the sulfonyl fluoride as a sulfonamide during derivatization, followed by deprotection with TFA .
• Monitoring Hydrolysis : Use ¹⁹F NMR to track sulfonyl fluoride integrity during multi-step syntheses, ensuring <5% hydrolysis .

Key Parameters from Evidence

Property	Value/Technique	Reference
Molecular Weight	~310 g/mol (estimated)
Thermal Stability	Decomposition onset: 120°C
¹⁹F NMR Shift (Sulfonyl F)	δ 50-60 ppm
Hydrolysis Sensitivity	Rapid above pH 9